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Introduction
Omphalotin A is a cyclic dodecapeptide with potent nematicidal activity, originally isolated from

the fungus Omphalotus olearius.[1][2] A key structural feature of Omphalotin A is the extensive

N-methylation of its peptide backbone, with nine of the twelve amino acid residues being

methylated.[1][2][3] This high degree of N-methylation contributes significantly to its

conformational stability and biological activity. The biosynthesis of Omphalotin A is a

ribosomally synthesized and post-translationally modified peptide (RiPP) process, involving the

precursor protein OphMA and the protease OphP.[4] OphMA contains a methyltransferase

domain that catalyzes the N-methylation of its own C-terminal peptide sequence, which is

subsequently cleaved and cyclized by OphP to form the mature Omphalotin A.[4]

The precise pattern and degree of N-methylation are critical for the biological function of

Omphalotin A and its analogs. Therefore, accurate and robust analytical techniques are

essential for characterizing these patterns in both natural and engineered variants. This

document provides detailed application notes and protocols for the analysis of Omphalotin A
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N-methylation patterns, with a primary focus on High-Performance Liquid Chromatography-

Mass Spectrometry (HPLC-MS/MS), the most powerful and widely used technique for this

purpose.

Analytical Techniques Overview
Several analytical techniques can be employed to characterize the N-methylation patterns of

Omphalotin A.

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS/MS): This is the

gold standard for identifying and quantifying N-methylation patterns. HPLC separates

different methylated forms of the peptide, and MS/MS provides information on the mass and

sequence, allowing for the precise localization of methyl groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can provide detailed structural

information about the peptide in solution, including the location of methyl groups. However, it

generally requires larger amounts of pure sample and more complex data analysis

compared to MS.

This document will focus on HPLC-MS/MS due to its high sensitivity, specificity, and prevalence

in the literature for Omphalotin A analysis.

Quantitative Data Summary
The following tables summarize the quantitative data on the N-methylation patterns of wild-type

and various mutant forms of Omphalotin A, as determined by HPLC-MS/MS analysis. The

data is presented as the relative abundance of different methylated species.

Table 1: N-methylation Patterns of Wild-Type and Mutant Omphalotin A Precursors (OphMA

Core Peptide)
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OphMA Variant
Most Abundant
Methylated Species

Highest Methylated
Species Detected

Reference

Wild-Type 10-fold methylated 11-fold methylated [1]

V403T 10-fold methylated 11-fold methylated [1]

V404T 10-fold methylated 11-fold methylated [1]

V406T 4-fold methylated 5-fold methylated [1]

I407T 10-fold methylated 11-fold methylated [1]

V403F 4-fold methylated 6-fold methylated [1]

V404F 9-fold methylated 10-fold methylated [1]

V406F 9-fold methylated 10-fold methylated [1]

I407F 9-fold methylated 10-fold methylated [1]

V403E 7-fold methylated 8-fold methylated [1]

V404E 4-fold methylated 5-fold methylated [1]

V406E 7-fold methylated 8-fold methylated [1]

I407E 7-fold methylated 8-fold methylated [1]

V403R 4-fold methylated 5-fold methylated [1]

V404R 4-fold methylated 5-fold methylated [1]

V406R 4-fold methylated 5-fold methylated [1]

I407R 4-fold methylated 5-fold methylated [1]

V403P 2-fold methylated 7-fold methylated [1]

V406P 2-fold methylated 5-fold methylated [1]

I407P 4-fold methylated 6-fold methylated [1]
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Protocol 1: Sample Preparation for HPLC-MS/MS
Analysis of Omphalotin A N-methylation Patterns
This protocol describes the preparation of Omphalotin A and its precursors from fungal

cultures or heterologous expression systems for subsequent HPLC-MS/MS analysis.

Materials:

Fungal mycelium or cell pellet from expression system

Liquid nitrogen

Mortar and pestle

Extraction solvent (e.g., methanol, ethyl acetate)

Lysis buffer (e.g., 25 mM Tris-HCl pH 8.0, 10% (v/v) glycerol, 100 mM NaCl)

Protease (Trypsin or Endoproteinase Lys-C)

Incubator or water bath at 37°C

Centrifuge

Solid Phase Extraction (SPE) C18 cartridges

Solvents for SPE (e.g., 0.1% formic acid in water, acetonitrile)

Lyophilizer or vacuum concentrator

Procedure:

Harvesting and Lysis:

Harvest fungal mycelium or cell pellets by centrifugation.

For fungal mycelium, freeze with liquid nitrogen and grind to a fine powder using a mortar

and pestle.
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Resuspend the cell powder or pellet in a suitable lysis buffer.

Disrupt the cells by sonication or other appropriate methods on ice.

Clarify the lysate by centrifugation to remove cell debris.

Protein Digestion (for analysis of the precursor peptide OphMA):

To the clarified lysate, add a protease such as trypsin (for non-Arg mutants) or

Endoproteinase Lys-C (for Arg mutants) at a molar ratio of 1:20 to 1:80 (protease:protein).

[1]

Incubate the mixture at 37°C for 16-24 hours.[1]

Extraction of Cyclic Omphalotin A (for analysis of the mature peptide):

For the extraction of the cyclic peptide, the cell lysate or culture medium can be extracted

with an organic solvent like ethyl acetate or methanol.

Evaporate the organic solvent to dryness.

Resuspend the dried extract in a suitable solvent for HPLC-MS/MS analysis (e.g., 50%

acetonitrile in water with 0.1% formic acid).

Desalting and Concentration:

Acidify the digested peptide solution or the resuspended extract with formic acid to a final

concentration of 0.1%.

Activate a C18 SPE cartridge by washing with 100% acetonitrile followed by equilibration

with 0.1% formic acid in water.

Load the sample onto the SPE cartridge.

Wash the cartridge with 0.1% formic acid in water to remove salts and other hydrophilic

impurities.

Elute the peptides with a solution of 50-80% acetonitrile in water with 0.1% formic acid.
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Dry the eluted peptides using a lyophilizer or vacuum concentrator.

Sample Reconstitution:

Reconstitute the dried peptides in a suitable volume of mobile phase A (e.g., 0.1% formic

acid in water) for HPLC-MS/MS analysis.

Protocol 2: HPLC-MS/MS Analysis of Omphalotin A N-
methylation Patterns
This protocol outlines the parameters for the separation and detection of Omphalotin A
peptides by HPLC-MS/MS.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system (e.g., Dionex Ultimate 3000

UHPLC)[5]

Mass Spectrometer (e.g., Thermo Scientific Q Exactive)[5]

Reversed-phase C18 column (e.g., Phenomenex Kinetex 2.6 µm C18, 150 mm x 2.1 mm)[1]

HPLC Parameters:

Mobile Phase A: 0.1% formic acid in water

Mobile Phase B: 0.1% formic acid in acetonitrile

Column Temperature: 50°C[5]

Flow Rate: 0.2-0.4 mL/min

Injection Volume: 5-10 µL

Gradient:

Start with a 5-10 minute equilibration at 30% B.[5]

A linear gradient from 30% to 95% B over 15 minutes.[5]
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A wash step at 95-100% B for 5-7 minutes.[5]

A final equilibration at the initial conditions for 5 minutes.[5]

Mass Spectrometry Parameters:

Ionization Mode: Electrospray Ionization (ESI), positive ion mode

MS1 Scan Range: m/z 300-2000

Data Acquisition: Data-dependent MS/MS

Fragmentation Method: Higher-energy C-trap Dissociation (HCD)

Normalized Collision Energy (NCE): 16-25% for linear peptides, 30% for cyclic peptides[5]

Resolution: High resolution (e.g., >70,000) for accurate mass measurements

Data Analysis:

Identification of Methylated Peptides:

Process the raw MS data using software such as Thermo Fisher Xcalibur.[5]

Identify the precursor ions corresponding to the different methylated forms of the

Omphalotin A peptide. The mass difference between each methylation state is 14.01565

Da (CH2).

Analyze the MS/MS fragmentation spectra to confirm the peptide sequence and localize

the N-methylation sites. The b- and y-ion series will show mass shifts corresponding to the

methylated amino acid residues.

Quantification of Methylation Patterns:

Extract the ion chromatograms (EICs) for each identified methylated species.

Integrate the peak areas of the EICs for each species.
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Calculate the relative abundance of each methylated form by dividing its peak area by the

sum of the peak areas for all detected methylated forms.

Visualizations
Biosynthetic Pathway of Omphalotin A
The following diagram illustrates the proposed biosynthetic pathway of Omphalotin A.
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Caption: Proposed biosynthetic pathway of Omphalotin A.

Experimental Workflow for N-methylation Analysis
The diagram below outlines the general experimental workflow for the characterization of

Omphalotin A N-methylation patterns.
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Caption: Experimental workflow for Omphalotin A N-methylation analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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